N-(1-Thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)pyrazine-2-carboxamide

• IUPAC Name: N-(1-thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)pyrazine-2-carboxamide
• InChI: InChI=1S/C14H12N6OS/c21-14(11-5-15-2-3-16-11)19-9-6-20(7-9)13-12-10(1-4-22-12)17-8-18-13/h1-5,8-9H,6-7H2,(H,19,21)
• InChI Key: GWYDVMHGLBQYNQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=NC3=C2SC=C3)NC(=O)C4=NC=CN=C4
• Molecular Formula: C14H12N6OS
• Molecular Weight: 312.35 g/mol

Description

N-(1-Thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)pyrazine-2-carboxamide is a heterocyclic compound with a complex structure. Its name provides insights into its composition: it contains a thieno[3,2-d]pyrimidine core, an azetidine ring, and a pyrazine-2-carboxamide moiety. This compound belongs to the class of thienopyrimidine derivatives , which have garnered attention in medicinal chemistry due to their structural similarity to purines.

Synthesis Analysis

Several synthetic methods exist for preparing thienopyrimidine derivatives. Researchers have explored diverse routes to access this scaffold, including cyclization reactions, condensations, and multicomponent reactions. The specific synthetic pathway for N-(1-Thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)pyrazine-2-carboxamide would require a detailed literature review, but it likely involves the assembly of the various substructures mentioned earlier.

Molecular Structure Analysis

The molecular structure of N-(1-Thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)pyrazine-2-carboxamide is intricate. It is crucial to examine its connectivity, bond angles, and stereochemistry. Computational methods (such as density functional theory or molecular dynamics simulations) can provide insights into its stability and electronic properties.

Chemical Reactions Analysis

Understanding the reactivity of this compound is essential. Researchers have investigated its behavior under various conditions, including acidic or basic environments, oxidative or reductive conditions, and potential enzymatic transformations. These studies shed light on potential synthetic modifications and metabolic pathways.

Physical And Chemical Properties Analysis

Experimental data on the physical and chemical properties of this compound are essential. Parameters such as melting point, solubility, stability, and spectroscopic characteristics (IR, UV-Vis, NMR) contribute to its characterization. These properties impact its formulation, bioavailability, and potential as a drug candidate.

Mechanism of Action

While specific information about the mechanism of action for N-(1-Thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)pyrazine-2-carboxamide may not be readily available, we can infer its potential based on related thienopyrimidines. These compounds often interact with cellular targets, such as protein kinases, topoisomerases, and histone deacetylases. Investigating its binding affinity and selectivity against specific enzymes or receptors would be crucial.

Safety and Hazards

Safety assessments are critical before considering any compound for therapeutic use. Toxicity studies, mutagenicity assays, and pharmacokinetic profiles should be evaluated. Additionally, potential hazards related to synthesis, handling, and disposal must be addressed.